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Compound of Interest

Compound Name: 2,2-Dibromohexane

Cat. No.: B039414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2,2-
Dibromohexane, with a focus on its boiling point and density. The information is supplemented

with established experimental protocols for the determination of these properties, catering to

the needs of researchers and professionals in the field of drug development and chemical

sciences.

Core Physical Properties
2,2-Dibromohexane is a halogenated alkane with the chemical formula C₆H₁₂Br₂.

Understanding its physical properties is fundamental for its application in synthesis, as a

solvent, or as an intermediate in various chemical processes.

Data Summary
The following table summarizes the key physical properties of 2,2-Dibromohexane and a

structurally similar isomer, 1,2-Dibromohexane, for comparative purposes.
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Property 2,2-Dibromohexane
1,2-Dibromohexane (for
comparison)

Boiling Point 83.5-84 °C at 24 Torr 89-90 °C at 18 mmHg[1]

Density No experimental data available 1.577 g/mL[1], 1.58 g/cm³[2][3]

Molecular Weight 243.97 g/mol 243.97 g/mol

CAS Number 116530-77-9[4] 624-20-4[1]

Note on Density: A precise, experimentally determined density for 2,2-Dibromohexane is not

readily available in public literature. The value provided for 1,2-Dibromohexane serves as a

close estimation due to the identical molecular formula and the presence of two bromine atoms

on a hexane chain.

Experimental Protocols
Accurate determination of physical properties is crucial for chemical characterization and

process development. The following are standard laboratory protocols for measuring the boiling

point and density of liquid compounds like 2,2-Dibromohexane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

1. Micro-Boiling Point Determination using a Thiele Tube:

This method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (e.g., mineral oil), and a heat source.

Procedure:

Place a small amount of the liquid sample into the small test tube.
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Invert the capillary tube (sealed end up) and place it inside the test tube containing the

sample.

Attach the test tube to the thermometer.

Place the thermometer assembly into the Thiele tube containing heating oil.

Gently heat the side arm of the Thiele tube.

Observe for a continuous stream of bubbles emerging from the open end of the capillary

tube.

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling

point.[5]

2. Boiling Point Determination by Distillation:

This method is suitable when a larger volume of the liquid is available.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

Place the liquid sample and a few boiling chips into the distillation flask.

Set up the distillation apparatus.

Position the thermometer bulb just below the side arm of the distillation flask to ensure it

measures the temperature of the vapor.

Heat the flask to bring the liquid to a boil.

The temperature at which a steady distillation rate is achieved and the thermometer

reading is constant is the boiling point.
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Determination of Density
Density is the mass of a substance per unit volume.

1. Using a Graduated Cylinder and Balance:

This is a straightforward method for determining the density of a liquid.

Apparatus: Graduated cylinder, electronic balance.

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.

Add a known volume of the liquid to the graduated cylinder and record the volume.

Measure and record the mass of the graduated cylinder with the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

Calculate the density by dividing the mass of the liquid by its volume.[6]

Logical Relationships in Physical Properties of
Haloalkanes
The physical properties of haloalkanes are influenced by several factors, including molecular

weight and intermolecular forces. The following diagram illustrates the relationship between

these factors and the resulting boiling point.
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Factors Influencing the Boiling Point of Haloalkanes

Molecular Weight

Increased Number of Electrons

 directly proportional to

Intermolecular Forces
(van der Waals, Dipole-Dipole)

Boiling Point

 directly influences

 strengthens

Polarity of C-X Bond

 contributes to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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